Cas no 1805272-03-0 (Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate)

• Product Name: Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate
• CAS No: 1805272-03-0
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4868713
• Update Time: 2025-05-20

Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate

• Inchi： 1S/C10H10ClF2NO2/c1-5-6(11)3-8(10(12)13)14-7(5)4-9(15)16-2/h3,10H,4H2,1-2H3
• InChI Key： AFGFAORMQQMELM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(CC(=O)OC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate

Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate (CAS No. 1805272-03-0): A Comprehensive Overview

Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate, identified by its CAS number 1805272-03-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structural features of Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate make it a versatile intermediate in synthetic chemistry. The presence of a chloro group at the 4-position and a difluoromethyl group at the 6-position introduces unique electronic and steric properties, which can influence its reactivity and interactions with biological targets. Additionally, the methylpyridine core and the acetate moiety contribute to its solubility and stability, making it a valuable building block in various synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate has been studied for its potential role in modulating various biological pathways. For instance, its structural analogs have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The difluoromethyl group, in particular, has been associated with enhanced metabolic stability and improved bioavailability, which are critical factors in drug design.

One of the most compelling aspects of Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds for drug candidates targeting neurological disorders, cardiovascular diseases, and infectious diseases. The chloro group, for example, can be readily transformed into other functional groups through nucleophilic substitution reactions, allowing for the creation of diverse chemical libraries.

The compound's compatibility with modern synthetic techniques has also contributed to its popularity in medicinal chemistry. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable routes to synthesizing Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate. These methods often involve fewer steps and generate less waste, aligning with the growing emphasis on environmentally conscious drug development.

Recent studies have highlighted the compound's potential in oncology research. By serving as a key intermediate, it has facilitated the development of novel inhibitors that target specific kinases involved in tumor growth. The ability to fine-tune its structure has allowed researchers to optimize potency and selectivity, reducing off-target effects and improving therapeutic outcomes.

The field of chemical biology has also benefited from the use of Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate. Its role as a scaffold for probe compounds has enabled researchers to investigate enzyme mechanisms and identify new therapeutic targets. The compound's ability to interact with biological systems has provided insights into disease pathways and opened new avenues for intervention.

In conclusion, Methyl 4-chloro-6-(difluoromethyl)-3-methylpyridine-2-acetate (CAS No. 1805272-03-0) is a multifaceted compound with significant implications in pharmaceutical research. Its structural features, synthetic versatility, and biological activity make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow.